2-(2-methyl-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazol-1-yl)-1-(piperidin-1-yl)ethanone

• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• IUPAC Name: 2-(2-methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C17H21N3O3/c1-12-18-13-9-15-16(23-8-7-22-15)10-14(13)20(12)11-17(21)19-5-3-2-4-6-19/h9-10H,2-8,11H2,1H3
• InChI Key: OHSXPMMGODGIFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC3=C(C=C2N1CC(=O)N4CCCCC4)OCCO3

Description

2-(2-METHYL-6,7-DIHYDRO-1H-[1,4]DIOXINO[2,3-F][1,3]BENZIMIDAZOL-1-YL)-1-PIPERIDINO-1-ETHANONE is a complex organic compound with a unique structure that includes a benzimidazole core fused with a dioxino ring and a piperidino ethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-METHYL-6,7-DIHYDRO-1H-[1,4]DIOXINO[2,3-F][1,3]BENZIMIDAZOL-1-YL)-1-PIPERIDINO-1-ETHANONE typically involves multiple steps, starting from readily available starting materialsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using continuous flow reactors or batch processes. These methods are designed to ensure consistent quality and scalability while minimizing waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(2-METHYL-6,7-DIHYDRO-1H-[1,4]DIOXINO[2,3-F][1,3]BENZIMIDAZOL-1-YL)-1-PIPERIDINO-1-ETHANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out to modify the functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles. Reaction conditions, such as temperature, pH, and solvent choice, are critical for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

2-(2-METHYL-6,7-DIHYDRO-1H-[1,4]DIOXINO[2,3-F][1,3]BENZIMIDAZOL-1-YL)-1-PIPERIDINO-1-ETHANONE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of 2-(2-METHYL-6,7-DIHYDRO-1H-[1,4]DIOXINO[2,3-F][1,3]BENZIMIDAZOL-1-YL)-1-PIPERIDINO-1-ETHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 6,7-Dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole
• 2-(2,4-DICHLORO-PHENYL)-1,3-DIMETHYL-2,3-DIHYDRO-1H-BENZOIMIDAZOLE
• 7-[(4-METHOXYPHENOXY)METHYL]-1,3-DIMETHYL-6,7-DIHYDRO[1,3]OXAZOLO[2,3-F]PURINE-2,4(1H,3H)-DIONE .

Uniqueness

What sets 2-(2-METHYL-6,7-DIHYDRO-1H-[1,4]DIOXINO[2,3-F][1,3]BENZIMIDAZOL-1-YL)-1-PIPERIDINO-1-ETHANONE apart from similar compounds is its unique combination of structural features, which may confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for further research and development.